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Compound of Interest

Compound Name: 2-Amino-5-methyiphenol

Cat. No.: B193566

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Amino-5-
methylphenol

Introduction

2-Amino-5-methylphenol, also known as 6-Amino-m-cresol, is an aromatic organic compound
with the chemical formula C7HsNO.[1][2] It serves as a valuable intermediate in various
chemical syntheses. This technical guide provides a comprehensive overview of its physical
and chemical properties, experimental protocols for their determination, and its known
reactivity, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

e |[UPAC Name: 2-amino-5-methylphenol[3][4][5]

CAS Number: 2835-98-5[1][2][3]

Synonyms: 6-Amino-m-cresol, 2-Hydroxy-4-methylaniline, 4-Amino-3-hydroxytoluene[2]

Molecular Formula: C7HoNO[1][2][4][5][6]

InChl Key: HCPJEHJGFKWRFM-UHFFFAQOY SA-N[4]

SMILES: Cclccc(N)c(O)cl[4]
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Quantitative Physical and Chemical Data

The physical and chemical properties of 2-Amino-5-methylphenol are summarized in the

tables below.

Property Value Source(s)

Molecular Weight 123.15 g/mol [3]
Beige to brown crystalline

Appearance [718]
powder

Melting Point 155-162 °C [418119]

Boiling Point ~229 - 259 °C (estimate) [71[8]

Water Solubility Soluble [8]

o Slightly soluble in DMSO and

Other Solubilities [8]
Methanol

Density ~1.088 g/cm? (rough estimate) [8]

ble 2: | and : :

Property Value Source(s)
pKa (Predicted) 9.87£0.10 [8]
LogP 1.28 [1]
Topological Polar Surface Area

46.25 Az [1]
(TPSA)
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 2 [1]

IR, Raman, 1H NMR, and GC-
Spectral Data ) [31[6]
MS data are available.
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Experimental Protocols

While the cited sources provide property values, they do not detail the specific experimental
conditions used for their determination. The following are generalized, standard laboratory
protocols for measuring key physical properties.

Melting Point Determination (Capillary Method)

e Sample Preparation: A small amount of dry, crystalline 2-Amino-5-methylphenol is finely
powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus: The capillary tube is placed in a calibrated melting point apparatus (e.g., a Thiele
tube with oil or an automated digital instrument).

e Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.

» Observation: The temperature range is recorded from the point at which the first liquid drop
appears to the point at which the entire sample has melted into a clear liquid. This range is
reported as the melting point.

Solubility Assessment

e Solvent Selection: A range of solvents (e.g., water, ethanol, DMSO, methanol) are selected
for testing.

e Procedure: A small, measured amount of 2-Amino-5-methylphenol (e.g., 10 mg) is added
to a test tube containing a set volume of the solvent (e.g., 1 mL).

o Observation: The mixture is vortexed or agitated at a controlled temperature (typically room
temperature). The degree of dissolution is observed visually.

» Classification: Solubility is qualitatively described (e.g., soluble, slightly soluble, insoluble)
based on the amount of solute that dissolves in the solvent volume. For quantitative analysis,
a saturated solution would be prepared and its concentration determined spectroscopically
or gravimetrically.
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Reactivity and Biological Interaction

2-Amino-5-methylphenol exhibits reactivity typical of an aminophenol, with functional groups
susceptible to oxidation and substitution. A notable biochemical reaction involves its interaction

with hemoglobin.

Reaction with Hemoglobin and Antiviral Activity

2-Amino-5-methylphenol reacts with bovine or human hemoglobin to form a
dihydrophenoxazinone derivative. This product, specifically 2-amino-4,4a-dihydro-4a-7-
dimethyl-3H-phenoxazine-3-one, has been shown to inhibit the proliferation of Poliovirus in
Vero cells. This transformation highlights a potential pathway for bioactivation and subsequent

biological effects.
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Caption: Biochemical conversion of 2-Amino-5-methylphenol and its antiviral effect.

Applications
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The chemical structure of 2-Amino-5-methylphenol makes it a useful building block in organic
synthesis. Documented applications include:

e Synthesis of tridentate Schiff base ligands.[2]
o Development of novel non-metallocene catalysts for ethylene polymerization.[2]
e Use as an ingredient in hair dye formulations.[3]

Safety and Handling

2-Amino-5-methylphenol is considered hazardous and requires careful handling in a
laboratory setting.

Hazard Classifications: Acute toxicity (oral) and may cause skin irritation, serious eye
irritation, respiratory irritation, and allergic skin reactions.[3][10]

e GHS Pictogram: GHSO07 (Exclamation mark).
¢ Signal Word: Warning.[11]

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May
cause an allergic skin reaction), H319 (Causes serious eye irritation), H335 (May cause
respiratory irritation).[3][10]

o Personal Protective Equipment (PPE): Recommended PPE includes gloves, eyeshields, and
a dust mask (type N95).[11]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong oxidizing agents and acids.[7][8][11] Keep container tightly closed.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193566#2-amino-5-methylphenol-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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